Cas no 1306362-36-6 (1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-ol)

1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-ol is a versatile heterocyclic compound featuring a pyridine core substituted with a trifluoromethyl group and a piperidin-4-ol moiety. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The piperidin-4-ol scaffold contributes to its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting drugs or enzyme inhibitors. Its structural features allow for further functionalization, enabling tailored modifications for specific research or industrial needs. The compound’s balanced polarity and stability make it suitable for use in synthetic intermediates or as a key fragment in drug discovery programs.

1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-ol structure

1306362-36-6 structure

Product Name:1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-ol

CAS No:1306362-36-6

MF:C₁₁H₁₃F₃N₂O

MW:246.228933095932

MDL:MFCD16240272

CID:4693352

Update Time:2025-10-13

1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 1-(6-(Trifluoromethyl)pyridin-2-yl)piperidin-4-ol
- 1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-ol
- MDL： MFCD16240272
- Inchi： 1S/C11H13F3N2O/c12-11(13,14)9-2-1-3-10(15-9)16-6-4-8(17)5-7-16/h1-3,8,17H,4-7H2
- InChI Key： SKIDQXCXIXLRSS-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=N1)N1CCC(CC1)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 252
Topological Polar Surface Area: 36.4

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eNovation Chemicals LLC	D621928-1g	4-Piperidinol, 1-[6-(trifluoromethyl)-2-pyridinyl]-	1306362-36-6	95%	1g	$550	2024-08-03
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